Cas no 1805442-36-7 (2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine
• CAS No: 1805442-36-7
• MF: C₈H₉F₂N₃O₃
• MW: 233.172168493271
• CID: 4895837
• Update Time: 2025-05-19

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine

• Inchi： 1S/C8H9F2N3O3/c1-16-7-5(3-11)12-4(8(9)10)2-6(7)13(14)15/h2,8H,3,11H2,1H3
• InChI Key： IHAXTZASHANXPU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CN)=N1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.2
• Topological Polar Surface Area: 94

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine (CAS No. 1805442-36-7)

2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine, identified by its CAS number 1805442-36-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and pharmacological relevance. The structural features of this molecule, including its aminomethyl, difluoromethyl, methoxy, and nitro substituents, contribute to its unique chemical properties and potential therapeutic applications.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center, making the compound a versatile intermediate in synthetic chemistry. This functionality is particularly valuable in drug discovery, as it allows for further derivatization through amide bond formation, urea synthesis, or other coupling reactions. The presence of the difluoromethyl group at the 6-position enhances the metabolic stability of the molecule while also influencing its electronic properties, which can be critical for receptor binding affinity. Additionally, the methoxy group at the 3-position and the nitro group at the 4-position contribute to the overall electronic distribution and reactivity of the compound.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory responses. Specifically, derivatives with nitro and fluoro substituents have shown promise in modulating enzyme activity and improving drug bioavailability. The combination of these functional groups in 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine makes it a compelling candidate for further investigation in medicinal chemistry.

One of the most exciting areas of research involving this compound is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring its utility in targeting various disease pathways, particularly those involving aberrant signaling cascades. For instance, preliminary studies suggest that this molecule may interact with enzymes involved in cancer metabolism and proliferation. The aminomethyl group provides a handle for linking this core structure to other bioactive moieties, enabling the design of hybrid molecules with enhanced pharmacological profiles.

The difluoromethyl group is a key feature that has been extensively studied in drug design due to its ability to improve metabolic stability and binding affinity. In clinical development pipelines, compounds incorporating this moiety often exhibit better pharmacokinetic properties compared to their non-fluorinated counterparts. Similarly, the electron-withdrawing nature of the nitro group can fine-tune the electronic properties of the molecule, influencing its interactions with biological targets. This balance of functional groups makes 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine a promising candidate for further optimization.

Advances in computational chemistry have also facilitated the exploration of this compound's potential applications. Molecular modeling studies have been employed to predict how this molecule might interact with biological targets such as proteins and enzymes. These simulations have provided valuable insights into its binding mode and affinity, guiding experimental efforts toward more effective drug candidates. Furthermore, virtual screening techniques have been used to identify potential lead compounds derived from this scaffold, accelerating the drug discovery process.

In clinical settings, compounds like 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine are being evaluated for their therapeutic efficacy in various diseases. While clinical trials are still in early stages for this specific compound, preclinical data suggest promising results in models of inflammation and metabolic disorders. The ability to modify different parts of its structure allows researchers to fine-tune its activity against specific disease mechanisms. This flexibility underscores the importance of such versatile intermediates in modern drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications. These improvements are crucial for translating laboratory discoveries into viable therapeutics.

Ethical considerations are also an integral part of pharmaceutical research involving compounds like 2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine. Ensuring responsible synthesis and handling practices is essential to minimize environmental impact while maximizing therapeutic benefits. Collaborative efforts between academia and industry are fostering innovative approaches to sustainable drug development, aligning with global initiatives to promote green chemistry principles.

Looking ahead, future research directions may focus on expanding the chemical space explored by derivatives of this scaffold. By introducing additional functional groups or exploring different substitution patterns, scientists aim to uncover novel biological activities with improved therapeutic profiles. The combination of experimental synthesis with computational modeling will continue to drive progress in understanding how structural modifications influence biological outcomes.

In conclusion,2-(Aminomethyl)-6-(difluoromethyl)-3-methoxy-4-nitropyridine (CAS No. 1805442-36-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug discovery underscores its importance in modern medicinal biology research. As scientific understanding evolves and new technologies emerge,this compound will continue to play a vital role in shaping future treatments across multiple disease areas.